Regorafenib (Pyridine)-N-oxide-d3
Regorafenib (Pyridine)-N-oxide-d3
Brand Name:
Vulcanchem
CAS No.:
1333489-03-4
VCID:
VC0048778
InChI:
InChI=1S/C21H15ClF4N4O4/c1-27-19(31)18-10-13(6-7-30(18)33)34-12-3-5-17(16(23)9-12)29-20(32)28-11-2-4-15(22)14(8-11)21(24,25)26/h2-10H,1H3,(H,27,31)(H2,28,29,32)/i1D3
SMILES:
CNC(=O)C1=[N+](C=CC(=C1)OC2=CC(=C(C=C2)NC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)F)[O-]
Molecular Formula:
C21H15ClF4N4O4
Molecular Weight:
501.837
Regorafenib (Pyridine)-N-oxide-d3
CAS No.: 1333489-03-4
Cat. No.: VC0048778
Molecular Formula: C21H15ClF4N4O4
Molecular Weight: 501.837
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1333489-03-4 |
|---|---|
| Molecular Formula | C21H15ClF4N4O4 |
| Molecular Weight | 501.837 |
| IUPAC Name | 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]-3-fluorophenoxy]-1-oxido-N-(trideuteriomethyl)pyridin-1-ium-2-carboxamide |
| Standard InChI | InChI=1S/C21H15ClF4N4O4/c1-27-19(31)18-10-13(6-7-30(18)33)34-12-3-5-17(16(23)9-12)29-20(32)28-11-2-4-15(22)14(8-11)21(24,25)26/h2-10H,1H3,(H,27,31)(H2,28,29,32)/i1D3 |
| Standard InChI Key | NUCXNEKIESREQY-FIBGUPNXSA-N |
| SMILES | CNC(=O)C1=[N+](C=CC(=C1)OC2=CC(=C(C=C2)NC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)F)[O-] |
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